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Compound of Interest

Compound Name: BTR-Cl

Cat. No.: B15879253

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

fabrication of high-performance organic solar cells (OSCs) based on the small molecule donor

BTR-Cl. This document is intended to guide researchers in the successful fabrication and

characterization of BTR-Cl based devices.

Introduction
The small molecule donor BTR-Cl has emerged as a promising material for high-efficiency

organic solar cells due to its favorable electronic properties and ability to form well-ordered bulk

heterojunction (BHJ) morphologies with various non-fullerene acceptors (NFAs). This document

outlines the fabrication protocols for BTR-Cl based OSCs, with a focus on devices

incorporating the popular Y6 acceptor and its derivatives.

Performance of BTR-Cl Based Organic Solar Cells
The following table summarizes the key performance parameters of various BTR-Cl based

organic solar cells reported in the literature. This data provides a benchmark for device

performance and highlights the potential of BTR-Cl as a donor material.
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Donor Acceptor Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e

BTR-Cl Y6 - - -
13.6 -

14.7%
[1]

BTR-Cl
Y6 + 5%

PC71BM
- - 77.11 15.34 [2]

BTR-Cl
BTP-FCl-

FCl
0.825 24.58 75.36 15.29 [3]

BTR-Cl
BTP-2F-

2Cl
0.823 22.35 71.41 13.14 [3]

Experimental Protocols
This section provides a detailed step-by-step protocol for the fabrication of BTR-Cl based

organic solar cells in a conventional device architecture.

Materials and Reagents
Substrates: Indium tin oxide (ITO) coated glass

Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate

(PEDOT:PSS)

Active Layer Donor: BTR-Cl

Active Layer Acceptor: Y6 (or other suitable non-fullerene acceptor)

Solvent for Active Layer: Chloroform (or other suitable organic solvent)

Electron Transport Layer (ETL): PFN-Br (or other suitable material)

Cathode: Aluminum (Al) or Silver (Ag)

Cleaning Solvents: Deionized water, acetone, isopropanol
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Device Fabrication Workflow
The following diagram illustrates the general workflow for the fabrication of BTR-Cl based

organic solar cells.
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Caption: Experimental workflow for BTR-Cl OSC fabrication.
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Detailed Fabrication Steps
Substrate Cleaning:

ITO-coated glass substrates are sequentially cleaned by ultrasonication in detergent,

deionized water, acetone, and isopropanol for 15 minutes each.

The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for

15-20 minutes to improve the surface wettability and work function.

Hole Transport Layer (HTL) Deposition:

A filtered aqueous solution of PEDOT:PSS is spin-coated onto the pre-cleaned ITO

substrates. A typical spin-coating speed is 3000-4000 rpm for 30-60 seconds.

The substrates are then annealed at 130-150°C for 10-15 minutes in a nitrogen-filled

glovebox or on a hotplate in ambient air.

Active Layer Preparation and Deposition:

Prepare a blend solution of BTR-Cl and the acceptor (e.g., Y6) in a suitable solvent like

chloroform. The donor:acceptor weight ratio is a critical parameter to optimize, typically

starting from 1:1 to 1:1.5. The total concentration of the solution can influence the film

thickness and morphology.

The solution is typically stirred overnight at a slightly elevated temperature (e.g., 40-50°C)

to ensure complete dissolution.

The active layer solution is then spin-coated onto the PEDOT:PSS layer in a nitrogen-filled

glovebox. The spin-coating speed (e.g., 1500-3000 rpm) and time should be optimized to

achieve the desired film thickness (typically 80-120 nm).

After spin-coating, the active layer is subjected to thermal annealing to optimize the

morphology. For BTR-Cl:Y6 systems, annealing at 120°C for a few minutes has been

reported to be effective.[1]

Electron Transport Layer (ETL) and Cathode Deposition:
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An electron transport layer, such as PFN-Br dissolved in methanol, is deposited on top of

the active layer by spin-coating.

Finally, a metal cathode (e.g., 100 nm of Al or Ag) is deposited by thermal evaporation

under high vacuum (< 10-6 Torr). The deposition rate and final thickness should be

carefully controlled.

Device Structure
The following diagram illustrates the typical conventional device architecture for a BTR-Cl
based organic solar cell.
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Caption: BTR-Cl based organic solar cell device structure.

Characterization
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The performance of the fabricated devices should be characterized using standard techniques:

Current Density-Voltage (J-V) Characteristics: Measured under simulated AM 1.5G solar

irradiation (100 mW/cm²) to determine Voc, Jsc, FF, and PCE.

External Quantum Efficiency (EQE): Measured to determine the photon-to-electron

conversion efficiency at different wavelengths.

Morphological Analysis: Techniques such as Atomic Force Microscopy (AFM) and

Transmission Electron Microscopy (TEM) can be used to investigate the surface roughness

and phase separation of the active layer, which are crucial for device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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